
Application Notes and Protocols for Thermal
Evaporation of 2PACz Layers

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2PACz

Cat. No.: B2718033 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
[2-(9H-carbazol-9-yl)ethyl]phosphonic acid (2PACz) is a self-assembled monolayer (SAM)

forming molecule extensively utilized as a hole transport layer (HTL) in high-performance

inverted perovskite solar cells (PSCs). The thermal evaporation method for depositing 2PACz
layers offers significant advantages over traditional solution-based techniques. This vacuum-

based approach provides highly uniform and conformal films with precise control over

thickness, which is crucial for reproducible and efficient device fabrication.[1] Furthermore,

thermal evaporation is a solvent-free process, making it compatible with large-area

manufacturing and tandem solar cell applications.[2]

These application notes provide a detailed protocol for the deposition of 2PACz layers using

thermal evaporation, covering substrate preparation, deposition parameters, and post-

deposition characterization.

Data Presentation
Deposition Parameters
The successful thermal evaporation of 2PACz is dependent on a set of optimized parameters.

While the exact source temperature for 2PACz is not widely reported and is dependent on the

specific evaporator geometry, it is crucial to achieve a stable and controllable deposition rate.
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The following table summarizes typical parameters for the thermal evaporation of 2PACz and

related materials in a high-vacuum chamber.
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Parameter Value Notes

Base Pressure < 2.0 x 10⁻⁶ mbar

A high vacuum is essential to

minimize contamination and

ensure a long mean free path

for the evaporated molecules.

[3]

Deposition Rate 0.1 - 1.0 Å/s

A slower deposition rate is

generally preferred for better

film morphology and thickness

control. The rate should be

optimized for the specific

application.

Source Temperature 150 - 250 °C (estimated)

This is an estimated range for

2PACz. The optimal

temperature depends on the

crucible type and distance to

the substrate and should be

adjusted to achieve the

desired deposition rate.

Substrate Temperature
Room Temperature (e.g., 18-

25 °C)

Maintaining the substrate at or

near room temperature is

common for the deposition of

organic molecules to prevent

their re-evaporation and to

facilitate uniform film formation.

[4]

Target Thickness 1 - 100 nm

The optimal thickness is

application-dependent. For

SAM applications, a very thin

layer is desired, while thicker

layers have also been

investigated.[5]
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Performance of Perovskite Solar Cells with Evaporated
2PACz
The thickness of the thermally evaporated 2PACz layer has a significant impact on the

performance of perovskite solar cells. The following table summarizes reported performance

metrics for devices with varying 2PACz thicknesses.

2PACz
Thickness
(nm)

Power
Conversion
Efficiency
(PCE) (%)

Open-
Circuit
Voltage
(VOC) (V)

Short-
Circuit
Current
(JSC)
(mA/cm²)

Fill Factor
(FF) (%)

Reference

1 ~16.5 ~1.10 ~21.5 ~70 [5]

10 ~17.0 ~1.12 ~21.5 ~71 [5]

50 ~17.2 ~1.12 ~21.8 ~70 [6]

50 (with post-

deposition

treatment)

~19.3 ~1.14 ~21.5 ~79.8 [6]

100 ~15.8 ~1.10 ~21.5 ~67 [6]

Experimental Protocols
Substrate Preparation (ITO-coated Glass)
A thorough cleaning of the substrate is critical for achieving a uniform and well-adhering 2PACz
layer.

Materials:

Indium Tin Oxide (ITO) coated glass substrates

Detergent solution (e.g., 2% Mucasol in deionized water)

Deionized (DI) water
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Acetone (reagent grade)

Isopropanol (IPA) (reagent grade)

Ultrasonic bath

UV-Ozone cleaner

Nitrogen gas for drying

Protocol:

Place the ITO substrates in a substrate holder.

Sequentially sonicate the substrates in the following solutions for 15 minutes each:

Detergent solution

Deionized water

Acetone

Isopropanol[7]

After the final sonication step in isopropanol, rinse the substrates thoroughly with deionized

water.

Dry the substrates using a stream of nitrogen gas.

Immediately before transferring the substrates to the thermal evaporator, treat them with a

UV-Ozone cleaner for 15 minutes to remove any remaining organic residues and to improve

the surface wettability.[7]

Thermal Evaporation of 2PACz
Equipment:

High-vacuum thermal evaporation system (base pressure < 2.0 x 10⁻⁶ mbar)
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Effusion cell or crucible suitable for organic materials (e.g., alumina)

Quartz crystal microbalance (QCM) for monitoring deposition rate and thickness

Substrate holder with rotation capabilities

Protocol:

Load the 2PACz powder into a clean effusion cell.

Mount the cleaned ITO substrates onto the substrate holder in the evaporation chamber.

Pump down the chamber to a base pressure of at least < 2.0 x 10⁻⁶ mbar.[3]

Set the substrate holder to rotate to ensure uniform deposition.

Slowly ramp up the temperature of the effusion cell containing the 2PACz powder until the

desired deposition rate (e.g., 0.1 - 0.5 Å/s) is achieved, as monitored by the QCM.

Once the deposition rate is stable, open the shutter to begin the deposition onto the

substrates.

Deposit the desired thickness of the 2PACz layer.

After the deposition is complete, close the shutter and ramp down the temperature of the

effusion cell.

Allow the substrates to cool down in a high vacuum before venting the chamber with an inert

gas like nitrogen.

Post-Deposition Characterization
3.3.1. Atomic Force Microscopy (AFM) AFM is used to characterize the surface morphology

and roughness of the deposited 2PACz layer.

Protocol:

Mount a sample of the 2PACz-coated substrate onto an AFM stub.
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Operate the AFM in tapping mode to acquire topography images over various scan areas

(e.g., 1x1 µm², 5x5 µm²).

Analyze the images to determine the root-mean-square (RMS) roughness and to observe

the film's uniformity and grain structure.

3.3.2. X-ray Photoelectron Spectroscopy (XPS) XPS is employed to verify the chemical

composition and integrity of the evaporated 2PACz film.

Protocol:

Place a sample of the 2PACz-coated substrate into the XPS analysis chamber.

Acquire a survey spectrum to identify all the elements present on the surface.

Perform high-resolution scans of the C 1s, N 1s, P 2p, and O 1s core levels.

Analyze the binding energies and peak shapes to confirm the presence of the carbazole and

phosphonic acid moieties and to check for any degradation of the 2PACz molecule during

evaporation.

3.3.3. Ultraviolet Photoelectron Spectroscopy (UPS) UPS is used to determine the work

function and the highest occupied molecular orbital (HOMO) level of the 2PACz layer, which

are crucial for understanding the energy level alignment in a device.

Protocol:

Use a He I (21.22 eV) excitation source for the UPS measurement.

Measure the secondary electron cutoff to determine the work function.

Measure the valence band region to determine the HOMO level by extrapolating the leading

edge of the spectrum.[7]
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Caption: Experimental workflow for 2PACz layer deposition.
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Deposition Parameters
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Caption: Key parameter relationships in 2PACz deposition.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for Thermal
Evaporation of 2PACz Layers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2718033#thermal-evaporation-method-for-2pacz-
layer-deposition]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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